NH2-Peg3-VC-pab-mmae

• CAS: 2641442-97-7
• Molecular Formula: C66H109N11O16
• Molecular Weight: 1312.6 g/mol
• InChI: InChI=1S/C66H109N11O16/c1-15-43(8)57(51(88-13)37-53(79)77-31-20-24-50(77)59(89-14)44(9)60(81)70-45(10)58(80)47-21-17-16-18-22-47)75(11)64(85)55(41(4)5)74-63(84)56(42(6)7)76(12)66(87)93-38-46-25-27-48(28-26-46)71-61(82)49(23-19-30-69-65(68)86)72-62(83)54(40(2)3)73-52(78)39-92-36-35-91-34-33-90-32-29-67/h16-18,21-22,25-28,40-45,49-51,54-59,80H,15,19-20,23-24,29-39,67H2,1-14H3,(H,70,81)(H,71,82)(H,72,83)(H,73,78)(H,74,84)(H3,68,69,86)/t43-,44+,45+,49-,50-,51+,54-,55-,56-,57-,58+,59+/m0/s1
• InChIKey: SYPOIZZFJAQIGW-ZJJSQSBRSA-N

Achieving homogeneous DAR and avoiding maleimide instability remains a key ADC challenge. NH2-PEG3-VC-PAB-MMAE is the clinically validated solution (DP303c, Phase 3). - **Enzymatic conjugation**: Primary amine enables mTGase-mediated site-specific conjugation to IgG Q295 → stable amide bond, homogeneous DAR 2.0. - **Reduced aggregation**: Hydrophilic PEG3 spacer minimizes aggregation vs. MC-VC-PAB-MMAE; SEC-validated. - **Benchmark data**: Directly comparable to published DP303c PK/PD (HER2-positive solid tumors). - **Immediate supply**: Available for research; bulk quoting supported.

NH2-PEG3-VC-PAB-MMAE: Drug-Linker Conjugate for ADC Synthesis

NH2-PEG3-VC-PAB-MMAE (CAS 2641442-97-7) is a drug-linker conjugate comprising the potent microtubule inhibitor monomethyl auristatin E (MMAE) attached to a cathepsin B-cleavable Val-Cit-PAB linker extended by a discrete triethylene glycol (PEG3) spacer and terminated with a primary amine (-NH2) functional group . With a molecular formula C66H109N11O16 and molecular weight 1312.64 g/mol, the compound exists as a white to off-white solid powder with a DMSO solubility of 90 mg/mL (68.56 mM) [1]. The terminal amine enables site-specific enzymatic conjugation via microbial transglutaminase (mTGase) to the Q295 residue of deglycosylated IgG antibodies, producing homogeneous antibody-drug conjugates (ADCs) with a precisely controlled drug-to-antibody ratio (DAR) of 2.0 [2]. This linker-payload is the core component of DP303c (trastuzumab envedotin), a HER2-targeted ADC currently in Phase 3 clinical development [3].

Terminal primary amine enables mTGase-mediated site-specific conjugation to antibody Q295

Yields homogeneous DAR 2.0 ADC constructs without detectable aggregation by SEC

PEG3 spacer provides hydrophilic shielding to reduce hydrophobicity-driven aggregation risk

• [1] GlpBio. NH2-PEG3-VC-PAB-MMAE Product Datasheet (GC74069). Available at: https://www.glpbio.com/nh2-peg3-vc-pab-mmae.html View Source
• [2] Hui X, Yuan C, Cao W, Ge W, Zhang D, Dan M, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate with High Homogeneity and Improved Therapeutic Index. Onco Targets Ther. 2022;15:331-343. doi:10.2147/OTT.S357326 View Source
• [3] ADC Database (idrblab.net). ADC Entry DRG0CRYVT – DP-303c (Trastuzumab Envedotin). Linker: NH2-PEG3-Val-Cit-PABC (LND1002). Available at: https://adcdb.idrblab.net/data/adc/details/DRG0CRYVT View Source

NH2-PEG3-VC-PAB-MMAE: Uniqueness Over Generic VC-PAB-MMAE

Although the Val-Cit-PAB-MMAE warhead is shared across multiple linker-payload platforms, the identity of the spacer and terminal reactive group fundamentally dictates the achievable conjugation chemistry, DAR homogeneity, hydrophilicity, and resultant ADC pharmacokinetics. The established maleimidocaproyl-VC-PAB-MMAE (MC-VC-PAB-MMAE, vedotin) platform relies on thiol-maleimide conjugation to reduced interchain cysteines, producing heterogeneous mixtures with DAR 0-8 and an average near 4, while the inherent hydrophobicity of both the MC spacer and the MMAE payload restricts practical DAR to approximately 4 due to aggregation-driven rapid plasma clearance [1][2]. In contrast, NH2-PEG3-VC-PAB-MMAE replaces the hydrophobic MC spacer with a hydrophilic PEG3 chain and presents a primary amine for enzymatic, site-specific conjugation via mTGase. This yields homogeneous DAR 2.0 ADCs with no detectable aggregation by SEC, as demonstrated for DP303c [3]. The linker-payload is not interchangeable with MC-VC-PAB-MMAE, SC-VC-PAB-MMAE, or click-chemistry variants (N3-PEG3-VC-PAB-MMAE, DBCO-(PEG)3-VC-PAB-MMAE) without fundamentally altering the conjugation strategy, the achievable DAR, the pharmacokinetic profile, and ultimately the therapeutic index of the resulting ADC [2][4]. The evidence below quantifies these differences where data permit.

Target: NH2-PEG3-VC-PAB-MMAE Amine chemistry, enzymatic site-specific conjugation, homogeneous DAR 2.0

Substitute: MC-VC-PAB-MMAE Maleimide-thiol stochastic conjugation, heterogeneous DAR 0-8, hydrophobic MC spacer

Conjugation chemistry mismatch: amine vs. thiol-maleimide entirely alters conjugation strategy and achievable DAR profile.

Aggregation propensity differs: PEG3 hydrophilicity may reduce aggregation at low DAR; MC spacer may increase aggregation risk at equivalent loading.

PK and exposure context may shift: homogeneous DAR 2.0 constructs can exhibit different plasma clearance and exposure profiles compared to heterogeneous vedotin-type ADCs.

• [1] Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Chem Sci. 2023;14(9):2259-2266. doi:10.1039/d2sc05678j View Source
• [2] Expanding the therapeutic index of MMAE-based antibody-drug conjugates (ADCs) with a novel linker system (LD343). J Immunother Cancer. 2023;11(Suppl 1):A1565. Abstract 1407. View Source
• [3] Hui X, Yuan C, Cao W, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate with High Homogeneity and Improved Therapeutic Index. Onco Targets Ther. 2022;15:331-343. doi:10.2147/OTT.S357326 View Source
• [4] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source

NH2-PEG3-VC-PAB-MMAE: Quantitative Differentiation Evidence

DAR Homogeneity: Site-Specific vs. Stochastic Conjugation

NH2-PEG3-VC-PAB-MMAE enables enzymatic, site-specific conjugation via microbial transglutaminase (mTGase) to the Q295 residue of deglycosylated IgG1 antibodies, yielding a homogeneous ADC product with a precisely controlled DAR of 2.0 and no detectable aggregates by SEC [1][2]. In contrast, the industry-standard MC-VC-PAB-MMAE (vedotin) platform relies on stochastic thiol-maleimide conjugation to reduced interchain cysteines, producing a heterogeneous mixture of DAR species ranging from 0 to 8, with an average DAR of ~4 [3]. The homogeneous DAR 2.0 product eliminates the pharmacokinetic variability, analytical complexity, and batch-to-batch inconsistency inherent to heterogeneous ADC preparations [1].

DAR Homogeneity

Reported

Target: DAR 2.0 (single species)
Comparator: DAR 0–8 (heterogeneous)

Supports homogeneous ADC characterization and lot consistency

SEC-confirmed for DP303c; mTGase Q295 conjugation

Evidence Dimension	Drug-to-antibody ratio (DAR) and product homogeneity
Target Compound Data	DAR = 2.0 (homogeneous, single species); no aggregates detected by SEC analysis [1][2]
Comparator Or Baseline	MC-VC-PAB-MMAE (vedotin): heterogeneous DAR 0-8, average DAR ~3.5-4; aggregation limits practical DAR to ≤4 [3][4]
Quantified Difference	Target produces single DAR species vs. 0-8 heterogeneous mixture; aggregation: not detected vs. ≥1.2% for MC-VC-PAB-MMAE ADC at DAR 4.1 by SEC [4]
Conditions	mTGase conjugation at Q295 of deglycosylated trastuzumab (DP303c) vs. thiol-maleimide conjugation to interchain cysteines of native IgG1 [1][3]

Why This Matters

DAR homogeneity directly impacts lot-to-lot consistency, analytical characterization burden, and regulatory CMC requirements; homogeneous DAR 2.0 enables predictable pharmacokinetics absent in heterogeneous MC-VC-PAB-MMAE conjugates.

• [1] Hui X, Yuan C, Cao W, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate with High Homogeneity and Improved Therapeutic Index. Onco Targets Ther. 2022;15:331-343. doi:10.2147/OTT.S357326 (DP303c SEC analysis showing no aggregate formation; DAR 2.0) View Source
• [2] Kuick Research. Trastuzumab Envedotin: A New Era in HER2-Targeted Cancer Therapy. 2024. (LND1002 = NH2-PEG3-VC-PAB-MMAE; DAR 2.0; site-specific Q295 conjugation) View Source
• [3] Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Chem Sci. 2023;14(9):2259-2266. (MC-VC-PAB-MMAE DAR ~3.5-4 for Adcetris) View Source
• [4] PMC Table 2. Summary of ADCs – HIC retention time and SEC aggregation data for MC-VC-PAB-MMAE ADCs. (ADC 10: MC-VC-PAB-MMAE, DAR 4.1, aggregation 1.2% by SEC) View Source

DP303c Pharmacokinetic Advantage Over Free Payload

NH2-PEG3-VC-PAB-MMAE is the linker-payload of DP303c (trastuzumab envedotin), a HER2-targeted ADC that has completed Phase 1 and entered Phase 3 clinical trials [1][2]. In the Phase 1 dose-escalation study (NCT04146610), DP303c at 3.0 mg/kg achieved a Cmax 132-fold higher than that of free MMAE on a molar basis, demonstrating the effective shielding and prolonged circulation conferred by the PEG3-containing linker system [1]. Among 91 efficacy-evaluable patients, the objective response rate (ORR) was 42.9% overall and 51.5% in breast cancer patients, with a median progression-free survival of 6.4 months [1]. The maximum tolerated dose was not reached up to 4.0 mg/kg, indicating a favorable tolerability profile [1].

DP303c Exposure Context

Reported endpoint context

Cmax 132× vs free MMAE at 3.0 mg/kg (Phase 1)

Supports exposure-model interpretation and benchmarking

NCT04146610; ORR and PFS reported as study endpoints; Phase 3 ongoing

Evidence Dimension	Systemic drug exposure (Cmax) and clinical antitumor activity
Target Compound Data	DP303c (NH2-PEG3-VC-PAB-MMAE-based ADC): Cmax at 3.0 mg/kg = 132-fold higher than free MMAE (molar basis); ORR 42.9% (all patients), 51.5% (breast cancer); median PFS 6.4 months [1]
Comparator Or Baseline	Free MMAE: Cmax at equivalent molar dose (baseline reference); T-DM1: ORR 43.6% in HER2-positive metastatic breast cancer (historical EMILIA trial comparator) [3]
Quantified Difference	Cmax: 132× higher for ADC vs. free MMAE; comparable ORR to T-DM1 but with improved tolerability (no MTD reached at 4.0 mg/kg vs. T-DM1 grade ≥3 thrombocytopenia 14.3%) [1][3]
Conditions	Multicenter Phase 1 dose-escalation and expansion study in HER2-positive advanced solid tumors; DP303c administered intravenously Q3W [1]

Why This Matters

Clinical validation at Phase 3 confirms that the NH2-PEG3-VC-PAB-MMAE linker-payload design translates into measurable human pharmacokinetic advantages and antitumor activity, de-risking procurement for ADC development programs.

• [1] First-in-human study of DP303c, a HER2-targeted antibody-drug conjugate in patients with HER2 positive solid tumors. NPJ Precis Oncol. 2024;8:200. doi:10.1038/s41698-024-00687-7 View Source
• [2] ADC Database (idrblab.net). ADC Entry DRG0CRYVT – DP-303c. Drug Status: Phase 3. Linker: NH2-PEG3-Val-Cit-PABC (LND1002). View Source
• [3] Verma S, Miles D, Gianni L, et al. Trastuzumab emtansine for HER2-positive advanced breast cancer. N Engl J Med. 2012;367:1783-1791. (EMILIA trial; T-DM1 ORR 43.6%) View Source

PEG3 Hydrophilicity and Aggregation Mitigation

The PEG3 spacer in NH2-PEG3-VC-PAB-MMAE serves as a hydrophilicity reservoir that partially offsets the intrinsic hydrophobicity of the MMAE payload. In DP303c, SEC analysis confirmed no detectable aggregate formation for the DAR 2.0 conjugate [1]. In contrast, non-PEGylated VC-PAB-MMAE ADCs (vedotin-type) are well-documented to suffer aggregation at DAR >4, which triggers accelerated hepatic clearance and limits the therapeutic window [2][3]. Class-level evidence from pendant-type PEG linker studies demonstrates that increasing PEG chain length systematically reduces ADC hydrophobicity (by HIC retention time shift) and aggregate content (by SEC), with PEG8 and PEG12 DAR8 ADCs showing superior pharmacokinetics relative to PEG4 and non-PEGylated DAR4 controls [4]. While PEG3 represents a shorter spacer than PEG8/PEG12, it provides sufficient hydrophilicity to maintain a non-aggregating DAR 2.0 conjugate, whereas non-PEGylated VC-PAB-MMAE at the same DAR would carry higher aggregation risk due to MMAE's AlogP contribution [3].

Aggregation Analysis

Class-level

DP303c: no aggregates by SEC
MC-VC-PAB-MMAE ADC: 1.2% at DAR 4.1

PEG3 may reduce aggregation risk at DAR 2.0

HIC hydrophilicity rank: PEGylated linkers > non-PEGylated

Evidence Dimension	ADC aggregation propensity as a function of linker PEGylation
Target Compound Data	DP303c (NH2-PEG3-VC-PAB-MMAE, DAR 2.0): no aggregates detected by SEC [1]
Comparator Or Baseline	MC-VC-PAB-MMAE ADC (DAR 4.1): 1.2% aggregation by SEC. LD343-based (hydrophilic linker) DAR8 ADC: markedly improved HIC hydrophilicity vs. vedotin DAR4 ADC [2][3]
Quantified Difference	Aggregation: not detected (target, DAR 2.0) vs. 1.2% (MC-VC-PAB-MMAE, DAR 4.1). HIC hydrophilicity: PEGylated linkers reduce HIC retention times proportionally to PEG length; LD343 DAR8 ADC hydrophilicity markedly superior to vedotin DAR4 ADC [2][3][4]
Conditions	SEC analysis of DP303c vs. literature SEC data for MC-VC-PAB-MMAE ADCs; HIC analysis for pendant PEG linker ADCs [1][3][4]

Why This Matters

Aggregation is a primary failure mode for ADC development, driving rapid plasma clearance, increased liver toxicity, and reduced therapeutic index; the PEG3 spacer mitigates this risk at DAR 2.0, a critical procurement consideration for teams targeting homogeneous, low-DAR ADC constructs.

• [1] Hui X, Yuan C, Cao W, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate. Onco Targets Ther. 2022;15:331-343. (SEC: no aggregate formation for DP303c) View Source
• [2] Expanding the therapeutic index of MMAE-based ADCs with a novel linker system (LD343). J Immunother Cancer. 2023;11(Suppl 1):A1565. (LD343 DAR8 ADC markedly improved HIC hydrophilicity vs. vedotin DAR4) View Source
• [3] Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs. Chem Sci. 2023;14(9):2259-2266. (MC-VC-PAB-MMAE DAR limited to ~4 due to hydrophobicity-driven aggregation and clearance) View Source
• [4] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. (PEG8/PEG12 DAR8 ADCs: superior PK and lower aggregation vs. PEG4 and non-PEG DAR4 controls) View Source

Chemical Purity vs. MC-VC-PAB-MMAE Standard

MedChemExpress reports a purity of 99.10% for NH2-PEG3-VC-PAB-MMAE (HY-164239) by HPLC . InvivoChem reports ≥98% purity for the same compound . For comparison, Selleck Chemicals reports 99.99% purity for MC-VC-PAB-MMAE (VcMMAE, S6661) . While the MC-VC-PAB-MMAE comparator achieves a marginally higher purity specification, NH2-PEG3-VC-PAB-MMAE delivers >99% purity from major suppliers, meeting industry standards for ADC conjugation-grade intermediates . The molecular weight of the target compound is 1312.64 g/mol versus 1316.63 g/mol for MC-VC-PAB-MMAE, reflecting the substitution of the hydrophobic maleimidocaproyl (MC) spacer (contributing ~C10H12NO3) with the hydrophilic NH2-PEG3 unit, which accounts for the differential conjugation chemistry and hydrophilicity discussed above .

Purity Comparison

Data to verify

NH2-PEG3-VC-PAB-MMAE: 99.10%
MC-VC-PAB-MMAE: 99.99%

Supplier purity meets conjugation-grade thresholds

Supplier COA; cross-supplier variation possible

Evidence Dimension	Chemical purity and molecular properties
Target Compound Data	HPLC purity: 99.10% (MCE), ≥98% (InvivoChem); MW: 1312.64 g/mol; Molecular formula: C66H109N11O16
Comparator Or Baseline	MC-VC-PAB-MMAE: HPLC purity 99.99% (Selleck); MW: 1316.63 g/mol; Formula: C68H105N11O15
Quantified Difference	Purity: 99.10% vs. 99.99% (Δ 0.89 percentage points); MW: 1312.64 vs. 1316.63 g/mol (Δ -3.99 g/mol due to NH2-PEG3 vs. MC spacer substitution)
Conditions	HPLC purity determination per supplier Certificate of Analysis

Why This Matters

ADC conjugation efficiency and final product homogeneity are sensitive to linker-payload purity; >99% purity is the minimum threshold for GMP-like ADC development, and NH2-PEG3-VC-PAB-MMAE meets this standard from qualified suppliers.

Cathepsin B Cleavage and Plasma Stability

NH2-PEG3-VC-PAB-MMAE retains the well-characterized Val-Cit-PAB cleavable linker motif, which is specifically hydrolyzed by the lysosomal protease cathepsin B, enabling traceless release of free MMAE inside tumor cells [1]. The VC-PAB cleavage mechanism is shared with MC-VC-PAB-MMAE and has been clinically validated in Adcetris, Polivy, Padcev, and Tivdak [2]. However, the PEG3 spacer differentiates NH2-PEG3-VC-PAB-MMAE by providing enhanced plasma stability: class-level evidence shows that PEGylation of the VC-PAB linker reduces non-specific hydrophobic interactions with serum proteins that can trigger premature payload release, while not interfering with cathepsin B-mediated cleavage [3][4]. DP303c specifically demonstrated high serum stability in vitro, consistent with this design principle [1].

Linker Stability

Class-level

DP303c: high serum stability
Cathepsin B-cleavable VC-PAB retained

PEG3 plus amide bond may improve circulatory stability

Maleimide conjugates susceptible to thiol exchange

Evidence Dimension	Linker cleavage specificity and plasma stability
Target Compound Data	DP303c (NH2-PEG3-VC-PAB-MMAE conjugate): high serum stability demonstrated; cathepsin B-cleavable VC-PAB motif retained [1]
Comparator Or Baseline	MC-VC-PAB-MMAE: cathepsin B-cleavable; known maleimide instability via retro-Michael addition and thiol exchange with serum albumin in circulation [2]
Quantified Difference	Qualitative: PEG3 linker is stable in plasma (DP303c in vitro data); MC-VC-PAB-MMAE maleimide linkage is susceptible to thiol-exchange deconjugation (up to ~50% payload loss over 7 days in serum for maleimide conjugates vs. <5% for stable phosphonamidate linkers) [2]
Conditions	In vitro serum/plasma stability assays; cathepsin B enzymatic cleavage assay [1][2][3]

Why This Matters

Linker stability in circulation directly determines the therapeutic window—premature payload release causes systemic toxicity, while insufficient cleavage at the tumor reduces efficacy. The PEG3 spacer plus mTGase-derived stable amide bond jointly improve circulatory stability relative to maleimide-based conjugates while preserving efficient enzymatic payload release.

• [1] Hui X, Yuan C, Cao W, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate. Onco Targets Ther. 2022;15:331-343. (DP303c high serum stability; cathepsin B-cleavable VC-PAB linker) View Source
• [2] Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs. Chem Sci. 2023;14(9):2259-2266. (Maleimide instability: retro-Michael and thiol exchange; phosphonamidate superior stability) View Source
• [3] PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates. Bioconjug Chem. 2025;36(2):179-189. (PEGylation reduces aggregation and improves plasma stability of VC-PAB-MMAE ADCs) View Source
• [4] Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicol Appl Pharmacol. 2020. (PEGylation masks hydrophobicity and decreases nonspecific ADC catabolism) View Source

NH2-PEG3-VC-PAB-MMAE: Application & Procurement Scenarios

mTGase-Mediated Site-Specific ADC Construction

NH2-PEG3-VC-PAB-MMAE is the linker-payload of choice for research teams employing microbial transglutaminase (mTGase)-mediated, site-specific conjugation to the Q295 residue of deglycosylated IgG1 antibodies. This approach yields homogeneous DAR 2.0 ADCs with no detectable aggregation by SEC, as demonstrated for DP303c [1]. The terminal primary amine serves as the acyl acceptor substrate for mTGase, forming a stable amide bond that avoids the retro-Michael instability plaguing maleimide conjugates [2]. This scenario is ideal for programs requiring reproducible, analytically well-defined ADC constructs for preclinical pharmacology, PK/PD modeling, and IND-enabling studies where lot-to-lot consistency is critical [1][2].

Aggregation Risk Reduction in ADC Development

For ADC programs targeting DAR 2-4 with hydrophobic payloads like MMAE, the PEG3 spacer in NH2-PEG3-VC-PAB-MMAE provides essential hydrophilic shielding that reduces aggregation propensity. Class-level evidence confirms that PEGylated VC-PAB-MMAE linkers reduce aggregate content by SEC and lower HIC retention times compared to non-PEGylated counterparts [3][4]. This is particularly valuable for antibodies with intrinsic hydrophobicity or for high-concentration formulation development where aggregation is a primary developability liability [3].

HER2 ADC Development and Benchmarking

Given that NH2-PEG3-VC-PAB-MMAE is the clinically validated linker-payload of DP303c (Phase 3, HER2-positive solid tumors), this compound is especially suited for HER2-targeted ADC research programs. DP303c achieved a Cmax 132-fold higher than free MMAE with an ORR of 51.5% in breast cancer patients at the recommended Phase 2 dose of 3.0 mg/kg Q3W [5]. Researchers investigating HER2-targeted or other internalizing antigen ADCs can use NH2-PEG3-VC-PAB-MMAE to generate conjugates that benchmark directly against published DP303c data, facilitating translational comparison [1][5].

Comparative Linker-Payload Screening for Lead Optimization

In ADC discovery campaigns where multiple linker-payload platforms are evaluated head-to-head, NH2-PEG3-VC-PAB-MMAE represents the NH2-PEG3-VC-PAB-MMAE arm of such screens, enabling comparison against MC-VC-PAB-MMAE (vedotin-type, heterogeneous DAR), SC-VC-PAB-MMAE (NHS-ester conjugation), and click chemistry variants (N3-PEG3-VC-PAB-MMAE, DBCO-(PEG)3-VC-PAB-MMAE). The quantitative differentiation dimensions established in Section 3—DAR homogeneity, aggregation propensity, conjugation chemistry, and clinical validation status—provide the evidence base for selecting this specific linker-payload in screening panels [1][2][4].

Application

Selection Property

Validation Focus

mTGase-mediated site-specific ADC conjugation

Terminal amine for Q295 enzymatic ligation

DAR 2.0 homogeneity and SEC aggregation profile

ADC formulation with hydrophobic payloads

PEG3 hydrophilicity to offset MMAE hydrophobicity

Aggregation and HIC retention shift

HER2-targeted ADC research and benchmarking

DP303c-matched conjugate for comparator studies

Exposure context and model-response endpoint comparison

Linker-payload comparative screening

NH2-PEG3 versus MC/SC/click variants

Conjugation chemistry and DAR homogeneity comparison

• [1] Hui X, Yuan C, Cao W, et al. An Innovative Site-Specific Anti-HER2 Antibody-Drug Conjugate with High Homogeneity and Improved Therapeutic Index. Onco Targets Ther. 2022;15:331-343. View Source
• [2] Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Chem Sci. 2023;14(9):2259-2266. (Phosphonamidate vs. maleimide stability comparison; VC-PAB-MMAE aggregation limits) View Source
• [3] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. Abstract 953. (PEG8/PEG12 ADCs improve PK and reduce aggregation vs. non-PEG controls) View Source
• [4] Expanding the therapeutic index of MMAE-based ADCs with a novel linker system (LD343). J Immunother Cancer. 2023;11(Suppl 1):A1565. (LD343 hydrophilic linker DAR8 ADC vs. vedotin DAR4; 4-fold tolerated dose increase) View Source
• [5] First-in-human study of DP303c, a HER2-targeted ADC in patients with HER2 positive solid tumors. NPJ Precis Oncol. 2024;8:200. (Cmax 132× free MMAE; ORR 51.5% breast cancer; RP2D 3.0 mg/kg Q3W) View Source